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Compound of Interest

Compound Name: NHPI-PEG4-C2-NHS ester

Cat. No.: B1459430 Get Quote

In-Depth Technical Guide: NHPI-PEG4-C2-NHS
Ester
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and

applications of NHPI-PEG4-C2-NHS ester, a heterobifunctional crosslinker pivotal in the field

of bioconjugation, particularly in the development of Antibody-Drug Conjugates (ADCs).

Core Chemical Properties
NHPI-PEG4-C2-NHS ester is a molecule designed with two reactive ends separated by a

polyethylene glycol (PEG) spacer. One end features an N-Hydroxysuccinimide (NHS) ester,

which readily reacts with primary amines on proteins and other biomolecules. The other end

contains an N-hydroxyphthalimide (NHPI) ester. This linker is integral to the precise and stable

conjugation of molecules.

Quantitative Data Summary
The key quantitative data for NHPI-PEG4-C2-NHS ester are summarized in the table below for

easy reference and comparison.
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Property Value Source(s)

Molecular Weight 508.48 g/mol [1][2]

Molecular Formula C₂₃H₂₈N₂O₁₁ [1][2]

CAS Number 1415328-95-8 [1][2]

Purity ≥97% [1]

Appearance Solid Powder [2]

Storage Conditions -20°C [1]

Application in Antibody-Drug Conjugate (ADC)
Synthesis
NHPI-PEG4-C2-NHS ester serves as a linker in the creation of ADCs.[2][3] ADCs are a class

of targeted therapeutics where a monoclonal antibody is linked to a cytotoxic drug. The

antibody component directs the conjugate to a specific target, such as a cancer cell, and upon

binding, the drug is released to exert its therapeutic effect. The PEG4 spacer in the linker

enhances the solubility and stability of the resulting ADC.

Experimental Protocol: Antibody Conjugation with
NHPI-PEG4-C2-NHS Ester
The following is a generalized protocol for the conjugation of NHPI-PEG4-C2-NHS ester to an

antibody. The precise conditions, such as molar excess and incubation times, may require

optimization based on the specific antibody and drug being used.

Materials:

Antibody of interest in an amine-free buffer (e.g., Phosphate-Buffered Saline, PBS)

NHPI-PEG4-C2-NHS ester

Anhydrous Dimethyl Sulfoxide (DMSO)
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Quenching buffer (e.g., 1 M Tris-HCl, pH 8.0)

Purification system (e.g., size-exclusion chromatography)

Procedure:

Antibody Preparation:

Ensure the antibody is at a suitable concentration (typically 1-10 mg/mL) in an amine-free

buffer like PBS. Buffers containing primary amines, such as Tris, will compete with the

antibody for reaction with the NHS ester and must be avoided.

If necessary, perform a buffer exchange to transfer the antibody into the appropriate

reaction buffer.

Linker Preparation:

Immediately before use, dissolve the NHPI-PEG4-C2-NHS ester in anhydrous DMSO to

create a stock solution (e.g., 10 mM). The NHS ester is susceptible to hydrolysis, so

prolonged storage in solution is not recommended.

Conjugation Reaction:

Add a calculated molar excess of the dissolved NHPI-PEG4-C2-NHS ester to the antibody

solution. A common starting point is a 5- to 20-fold molar excess of the linker over the

antibody.

Incubate the reaction mixture at room temperature for 1-2 hours or at 4°C for 2-4 hours

with gentle mixing.

Quenching:

To stop the reaction, add a quenching buffer containing primary amines, such as Tris-HCl,

to a final concentration of 50-100 mM. This will react with any unreacted NHS ester.

Incubate for an additional 15-30 minutes at room temperature.

Purification:
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Remove excess, unreacted linker and other small molecules from the conjugated antibody

using a suitable purification method, such as size-exclusion chromatography or dialysis.

Characterization:

Characterize the resulting ADC to determine the drug-to-antibody ratio (DAR) and confirm

the purity and integrity of the conjugate using techniques like UV-Vis spectroscopy, mass

spectrometry, and SDS-PAGE.

Experimental Workflow for ADC Synthesis
The logical flow of creating an antibody-drug conjugate using NHPI-PEG4-C2-NHS ester can

be visualized as a series of sequential steps.
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Caption: Workflow for Antibody-Drug Conjugate (ADC) Synthesis.

This diagram illustrates the key stages in the synthesis of an ADC, starting from the preparation

of the antibody and the linker-drug complex, followed by the conjugation reaction, purification,

and final characterization of the ADC. This streamlined process is fundamental to the

development of targeted cancer therapies and other advanced biotherapeutics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1459430?utm_src=pdf-body
https://www.benchchem.com/product/b1459430?utm_src=pdf-body-img
https://www.benchchem.com/product/b1459430?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1459430?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. bocsci.com [bocsci.com]

2. xcessbio.com [xcessbio.com]

3. NHPI-PEG4-C2-NHS ester - Immunomart [immunomart.com]

To cite this document: BenchChem. [NHPI-PEG4-C2-NHS ester molecular weight and
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1459430#nhpi-peg4-c2-nhs-ester-molecular-weight-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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